Cas no 501437-28-1 (BI-D1870)

• Product Name: BI-D1870
• CAS No: 501437-28-1
• MF: C₁₉H₂₃F₂N₅O₂
• MW: 391.41503071785
• MDL: MFCD11223662
• CID: 68312
• PubChem ID: 25023738
• Update Time: 2025-04-18

BI-D1870 Chemical and Physical Properties

Names and Identifiers

• 2-((3,5-Difluoro-4-hydroxyphenyl)amino)-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
• BI-D1870
• 2-(3,5-difluoro-4-hydroxyanilino)-5,7-dimethyl-8-(3-methylbutyl)-7H-pteridin-6-one
• 2-[(3,5-DIFLUORO-4-HYDROXYPHENYL)AMINO]-7,8-DIHYDRO-5,7-DIMETHYL-8-(3-METHYLBUTYL)-6(5H)-PTERIDINONE
• HMS3244C11
• C19H23F2N5O2
• 2-(3,5-difluoro-4-hydroxyphenylamino)-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one
• GTPL8038
• BDBM25017
• SYN1020
• BID
• CCG-268540
• 2-[(3,5-difluoro-4-hydroxyphenyl)amino]-7,8-dihydro-5,7-dimethyl-8-(3-methylbutyl)-6(5h)-pteridone
• HY-10510
• BCP01977
• BI-D1870 is known as an inhibitor of RSK1-4.
• HMS3651D17
• CHEMBL573107
• BCP9000401
• AS-16192
• MFCD11223662
• 2-(3,5-difluoro-4-hydroxyphenylamino)-8-isopentyl-5,7-dimethyl-7,8-dihydropyrido[2,3-d]pyrimidin-6(5H)-one
• BI-D 1870
• DTXSID40648506
• s2843
• 2-[(3,5-difluoro-4-hydroxyphenyl)amino]-5,7-dimethyl-8-(3-methylbutyl)-5,6,7,8-tetrahydropteridin-6-one
• 501437-28-1
• AC-32826
• WLN44M8WHJ
• J-505744
• SW219252-1
• EX-A2471
• HMS3244C12
• BCPP000343
• AKOS015918879
• NSC-747342
• BID1870
• 2-(3,5-Difluoro-4-hydroxy-phenylamino)-5,7-dimethyl-8-(3-methyl-butyl)-7,8-dihydro-5H-pteridin-6-one
• SB19282
• HMS3674C15
• Q27075243
• FT-0720677
• NSC747342
• 6(5H)-Pteridinone, 2-[(3,5-difluoro-4-hydroxyphenyl)amino]-7,8-dihydro-5,7-dimethyl-8-(3-methylbutyl)-
• HMS3244D11
• CS-1243
• SCHEMBL13881333
• 2-(3,5-Difluoro-4-hydroxyanilino)-5,7-dimethyl-8-(3-methylbutyl)-7,8-dihydropteridin-6(5H)-one
• 2-((3,5-difluoro-4-hydroxyphenyl)amino)-8-isopentyl-5,7-dimethyl-7,8-dihydropteridin-6(5H)-one.
• DB-071116
• BRD-A81370665-001-04-4
• BRD-A81370665-001-03-6
• 2-[(3,5-DIFLUORO-4-HYDROXYPHENYL)AMINO]-5,7-DIMETHYL-8-(3-METHYLBUTYL)-7H-PTERIDIN-6-ONE
• BI-D1870?

• MDL： MFCD11223662
• Inchi： 1S/C19H23F2N5O2/c1-10(2)5-6-26-11(3)18(28)25(4)15-9-22-19(24-17(15)26)23-12-7-13(20)16(27)14(21)8-12/h7-11,27H,5-6H2,1-4H3,(H,22,23,24)
• InChI Key： DTEKTGDVSARYDS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)NC1=NC=C2C(=N1)N(CCC(C)C)C(C)C(N2C)=O)F)O

Computed Properties

• Exact Mass: 391.18200
• Monoisotopic Mass: 391.18198132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.297
• Boiling Point: 579.3°C at 760 mmHg
• Flash Point: 304.2°C
• Refractive Index: 1.585
• PSA: 81.59000
• LogP: 3.62440

BI-D1870 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives